Cas no 441291-54-9 (methyl 4-{[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate)

• Product Name: methyl 4-{[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate
• CAS No: 441291-54-9
• MF: C₁₈H₁₆N₂O₄S
• MW: 356.395643234253
• CID: 5776242
• PubChem ID: 4389309
• Update Time: 2025-10-25

methyl 4-{[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate
• SR-01000446108-1
• AKOS024600987
• 441291-54-9
• methyl 4-[(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)carbamoyl]benzoate
• (E)-methyl 4-((4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)carbamoyl)benzoate
• SR-01000446108
• F0834-1085
• Oprea1_609897
• EU-0072977
• Benzoic acid, 4-[[(4-methoxy-3-methyl-2(3H)-benzothiazolylidene)amino]carbonyl]-, methyl ester

• Inchi： 1S/C18H16N2O4S/c1-20-15-13(23-2)5-4-6-14(15)25-18(20)19-16(21)11-7-9-12(10-8-11)17(22)24-3/h4-10H,1-3H3/b19-18-
• InChI Key： QGVMWXGXQBTEOW-HNENSFHCSA-N
• SMILES： S1/C(=N\C(C2C=CC(C(=O)OC)=CC=2)=O)/N(C)C2C(=CC=CC1=2)OC

Computed Properties

• Exact Mass: 356.08307817g/mol
• Monoisotopic Mass: 356.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 541.1±60.0 °C(Predicted)
• pka: -1.70±0.20(Predicted)

Additional information on methyl 4-{[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate

Methyl 4-{[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate (CAS No. 441291-54-9): A Comprehensive Overview

Methyl 4-{[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate, identified by its CAS number 441291-54-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development. The compound belongs to the benzothiazole class of heterocyclic compounds, which are well-known for their broad spectrum of biological functions and therapeutic applications.

The molecular structure of Methyl 4-{[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate is characterized by a benzene ring substituted with a carbamoyl group and an appended 1,3-benzothiazole moiety. The presence of the 4-methoxy and 3-methyl substituents on the benzothiazole ring contributes to its distinct electronic properties and reactivity. This structural arrangement not only influences the compound's solubility and stability but also plays a crucial role in determining its interaction with biological targets.

In recent years, there has been growing interest in benzothiazole derivatives due to their demonstrated efficacy in various therapeutic areas. The benzothiazole scaffold is known to exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. Among these derivatives, Methyl 4-{[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate has shown promise in preclinical studies as a potential lead compound for drug development.

One of the key aspects that make this compound noteworthy is its ability to modulate multiple biological pathways simultaneously. The carbamoyl group appended to the benzene ring introduces a polar moiety that can enhance binding affinity to biological targets. Additionally, the double bond in the (2E)-configuration within the 1,3-benzothiazole ring suggests potential for electronic delocalization, which could influence the compound's pharmacokinetic properties.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Studies have shown that benzothiazole derivatives can interact with various enzymes and receptors involved in disease pathogenesis. For instance, Methyl 4-{[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate has been investigated for its potential role in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation.

The synthesis of Methyl 4-{[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the benzothiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the methoxy and methyl groups at the desired positions on the benzothiazole ring. The final step involves coupling the carbamoyl group to the benzene ring via condensation reactions.

In terms of pharmacological activity, Methyl 4-{[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate has demonstrated interesting properties in vitro. Preliminary studies have indicated that it may possess inhibitory effects on certain enzymes linked to inflammation and oxidative stress. These findings are particularly significant given the increasing recognition of inflammation as a central mechanism in various chronic diseases.

The compound's potential therapeutic applications extend beyond anti-inflammatory effects. Research is ongoing to explore its efficacy in other areas such as neuroprotection and anticancer therapy. The unique structural features of Methyl 4-{[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol -2 -ylidene]carbamoyl}benzoate make it a versatile scaffold for further derivatization aimed at enhancing its biological activity and selectivity.

From a chemical biology perspective, understanding the interactions between Methyl 4-{[(2E)-4-methoxy -3 -methyl -2 , 3 -dihydro -1 , 3 -benzothiazol -2 -ylidene]carbamoyl}benzoate and biological targets is crucial for optimizing its therapeutic potential. Advances in computational chemistry have enabled researchers to model these interactions with high precision, providing valuable insights into binding affinities and mechanisms of action.

The future direction of research on Methyl 4-{[(2E)-4-methoxy -3 -methyl -2 , 3 -dihydro -1 , 3 -benzothiazol -2 -ylidene]carbamoyl}benzoate includes both in vitro and in vivo studies to validate its biological activity and safety profile. Additionally, exploring synthetic modifications to improve pharmacokinetic properties will be essential for translating preclinical findings into clinical applications.

In conclusion, Methyl 4-{[(cas no44129154)(product name)]carbamoyl}benzoate represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for investigating novel therapeutic strategies across multiple disease areas.